Cas no 1361668-54-3 (4'-(Chloromethyl)-2,3,5,2'-tetrachlorobiphenyl)

• Product Name: 4'-(Chloromethyl)-2,3,5,2'-tetrachlorobiphenyl
• CAS No: 1361668-54-3
• MF: C₁₃H₇Cl₅
• MW: 340.459678888321
• CID: 4995679
• Update Time: 2025-10-24

4'-(Chloromethyl)-2,3,5,2'-tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-(Chloromethyl)-2,3,5,2'-tetrachlorobiphenyl

• Inchi： 1S/C13H7Cl5/c14-6-7-1-2-9(11(16)3-7)10-4-8(15)5-12(17)13(10)18/h1-5H,6H2
• InChI Key： AANVVRWYZCWEFL-UHFFFAOYSA-N
• SMILES： ClC1C=C(CCl)C=CC=1C1C=C(C=C(C=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 272
• XLogP3: 6.7
• Topological Polar Surface Area: 0

Additional information on 4'-(Chloromethyl)-2,3,5,2'-tetrachlorobiphenyl

Recent Advances in the Study of 4'-(Chloromethyl)-2,3,5,2'-tetrachlorobiphenyl (CAS: 1361668-54-3)

4'-(Chloromethyl)-2,3,5,2'-tetrachlorobiphenyl (CAS: 1361668-54-3) is a chlorinated biphenyl derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound belongs to the broader class of polychlorinated biphenyls (PCBs), which have been extensively studied for their environmental persistence and toxicological effects. However, recent studies have shifted focus toward understanding its unique chemical properties and potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways and reactivity of 4'-(Chloromethyl)-2,3,5,2'-tetrachlorobiphenyl. The researchers highlighted its utility as a versatile intermediate in the synthesis of more complex bioactive molecules. The chloromethyl group at the 4' position was found to facilitate nucleophilic substitution reactions, making it a valuable building block for drug discovery efforts targeting enzyme inhibition and receptor modulation.

In addition to its synthetic applications, recent toxicological studies have investigated the metabolic fate of this compound. A 2024 paper in Chemical Research in Toxicology reported that 4'-(Chloromethyl)-2,3,5,2'-tetrachlorobiphenyl undergoes hepatic metabolism primarily via cytochrome P450 enzymes, leading to the formation of hydroxylated metabolites. These findings are critical for assessing its safety profile and potential environmental impact, particularly in the context of its persistence and bioaccumulation.

Another area of active research involves the compound's interactions with cellular targets. Preliminary data from a 2024 study suggest that 4'-(Chloromethyl)-2,3,5,2'-tetrachlorobiphenyl may exhibit selective binding affinity for certain nuclear receptors, including the aryl hydrocarbon receptor (AhR). This interaction could have implications for its use in modulating inflammatory pathways or as a tool compound for studying AhR-mediated signaling.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing off-target effects. Future research directions may include structural modifications to enhance bioavailability and reduce toxicity, as well as further mechanistic studies to elucidate its full range of biological activities. Overall, 4'-(Chloromethyl)-2,3,5,2'-tetrachlorobiphenyl represents a compelling subject for ongoing investigation in the chemical biology and pharmaceutical sciences.